Cas no 118097-03-3 (1H-Pyrrolizin-1-one,5-acetyl-2,3-dihydro-)

• Product Name: 1H-Pyrrolizin-1-one,5-acetyl-2,3-dihydro-
• CAS No: 118097-03-3
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 131753
• PubChem ID: 15486398
• Update Time: 2025-04-19

1H-Pyrrolizin-1-one,5-acetyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizin-1-one,5-acetyl-2,3-dihydro-
• 1H-Pyrrolizin-1-one, 5-acetyl-2,3-dihydro- (9CI)
• 118097-03-3
• 5-Acetyl-2,3-dihydro-1H-pyrrolizin-1-one
• 5-ACETYL-2,3-DIHYDROPYRROLIZIN-1-ONE

• Inchi： 1S/C9H9NO2/c1-6(11)7-2-3-8-9(12)4-5-10(7)8/h2-3H,4-5H2,1H3
• InChI Key： KAVXIFPXMXGPLI-UHFFFAOYSA-N
• SMILES： O=C1CCN2C(C(C)=O)=CC=C21

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• PSA: 39.07